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Compound of Interest

Compound Name: SGC2085

Cat. No.: B10771654

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and
use of SGC2085, a potent and selective inhibitor of Coactivator Associated Arginine
Methyltransferase 1 (CARM1/PRMT4). Adherence to these guidelines is crucial for ensuring
the compound's stability, maximizing experimental reproducibility, and maintaining a safe
laboratory environment.

Compound Information

Identifier Value

2S-amino-N-[[4-(3,5-dimethylphenoxy)-3-
IUPAC Name methylphenyllmethyl]-propanamide,
monohydrochloride

1821908-49-9 (hydrochloride), 1821908-48-8

CAS Number
(free base)
Molecular Formula C19H24N202 « HCI
] 348.9 g/mol (hydrochloride), 312.41 g/mol (free
Molecular Weight

base)

SGC2085 is a highly selective inhibitor of CARM1 with an ICso of 50 nM.[1][2][3][4] It
demonstrates over 100-fold selectivity against other Protein Arginine Methyltransferases
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(PRMTs), with the exception of weaker inhibition of PRMT6 (ICso = 5.2 uM).[1][2]

Storage and Stability

Proper storage of SGC2085 is critical to maintain its integrity and activity. The compound is
available as a crystalline solid or powder and in pre-dissolved solutions.

Juantitative S lati

Storage

Form Reported Stability Source
Temperature

Powder (Solid) -20°C > 4 years Cayman Chemical[2]
MedchemExpress,

-20°C 3 years ]
InvivoChem[3][5][6]
MedchemExpress,

4°C 2 years

InvivoChem[3][5][6]

Selleck Chemicals,
In Solvent -80°C 1to 2 years MedchemExpress|[1]
[31[5]

Selleck Chemicals,
-20°C 1 month to 1 year MedchemExpress,
InvivoChem[1][3][5][6]

Note: For optimal results, it is recommended to aliquot stock solutions upon preparation to
avoid repeated freeze-thaw cycles.[1][5] If the product is shipped at room temperature, it is
stable for the duration of shipping and customs.[6]

Solution Preparation and Solubility

The solubility of SGC2085 varies depending on the solvent. It is crucial to use fresh, high-
quality solvents, as moisture can reduce solubility, particularly in DMSO.[1]

Solubility Data
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Solvent Solubility Source

Cayman Chemical, Selleck
30 mg/mL to 100 mg/mL (may ]
DMSO Chemicals, MedchemEXxpress,

require sonication) invivoChem[1]2][31[51(6]

DMF 30 mg/mL Cayman Chemical[2]

Cayman Chemical,
Ethanol 30 mg/mL to 62 mg/mL

InvivoChem|[2][6]
Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL Cayman Chemical[2]
Water <1 mg/mL InvivoChem[6]

Protocol for Preparing a 10 mM DMSO Stock Solution

o Materials: SGC2085 powder, anhydrous DMSO, sterile microcentrifuge tubes.

» Calculation: Based on the molecular weight of the hydrochloride salt (348.9 g/mol ), to
prepare 1 mL of a 10 mM stock solution, 3.489 mg of SGC2085 is required.

e Procedure:
1. Weigh out the required amount of SGC2085 powder in a sterile microcentrifuge tube.
2. Add the calculated volume of anhydrous DMSO.

3. Vortex thoroughly to dissolve the compound completely. Gentle warming or sonication may
be applied if dissolution is slow.[3][5]

4. Once dissolved, centrifuge briefly to collect the solution at the bottom of the tube.

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes for single-use
to prevent degradation from multiple freeze-thaw cycles.[1][5]

6. Store the aliquots at -80°C for long-term storage.[1][3][5]

Safety and Handling
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While SGC2085 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), standard laboratory safety practices should always be followed.

Personal Protective Equipment (PPE)

e Hand Protection: Wear impermeable and resistant gloves.[7]
o Eye Protection: Use safety glasses with side-shields.[7]
o Body Protection: A standard laboratory coat is recommended.

» Respiratory Protection: Not generally required for handling the solid form. If creating aerosols
or dust, use appropriate respiratory protection.[7]

Handling Procedures

¢ Avoid contact with skin and eyes.[7]
» Avoid the formation of dust and aerosols.[7]
e Use in a well-ventilated area.[7]

e Wash hands thoroughly after handling.[7]

First Aid Measures

 Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[7]

o Skin Contact: Wash off with soap and plenty of water. The product is generally not irritating to
the skin.[7]

o Eye Contact: Rinse the opened eye for several minutes under running water.[7]

 Ingestion: If symptoms persist, consult a doctor.[7]

Experimental Protocols
In Vitro Cell-Based Assay Protocol (HEK293 Cells)

This protocol is adapted from studies investigating the cellular activity of SGC2085.[1][3][5]
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e Cell Culture:

o Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with
10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 pg/mL streptomycin.[1][3][5]

o Grow cells in 12-well plates to approximately 30% confluency.[1][3][5]
e Compound Treatment:

o Prepare working solutions of SGC2085 by diluting the DMSO stock solution in the
appropriate cell culture medium.

o Treat the cells with the desired concentrations of SGC2085 or a DMSO vehicle control.
Note that previous studies have shown a lack of cellular activity up to 10 uM, potentially
due to poor cell permeability.[1][2]

o Incubate the cells for 48 hours.[1][3][5]
e Cell Lysis:

o After incubation, remove the media and lyse the cells in 100 L of a suitable lysis buffer
(e.g., 20 mM Tris-HCI pH 8.0, 150 mM NaCl, 1 mM EDTA, 10 mM MgClz, 0.5% Triton X-
100) containing protease inhibitors and benzonase.[1][3][5]

o Incubate at room temperature for 3 minutes, then add SDS to a final concentration of 1%.

[11[3][5]
e Downstream Analysis:

o The resulting cell lysates can be used for downstream applications such as SDS-PAGE
and immunoblotting to analyze protein methylation status.[1]

In Vivo Formulation Protocols

For animal studies, SGC2085 can be formulated for various administration routes. The
following are example formulations.

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[5]
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Dissolve SGC2085 in DMSO.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix.

Finally, add saline to reach the final volume and mix until a clear solution is obtained.

This formulation achieves a solubility of at least 2.5 mg/mL.[5]

Formulation 2: 10% DMSO, 90% Corn Oil[5]

» Dissolve SGC2085 in DMSO.

e Add the DMSO solution to corn oil and mix thoroughly.

e This formulation achieves a solubility of at least 2.5 mg/mL.[5]

Formulation 3: 5% DMSO, 95% Corn Oil[1]

e Prepare a concentrated stock solution of SGC2085 in DMSO (e.g., 31 mg/mL).
e Add 50 pL of the DMSO stock to 950 pL of corn oil and mix evenly.

e This mixed solution should be used immediately.[1]

Visualized Workflows
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SGC2085 Handling and Storage Workflow

Preparation

Weigh Powder

Dissolve in Anhydrous DMSO

f/ortexlSonicate Retrieve from storage

Aliguot for Single Use)

\

Prepare working solution ﬁepare formulation\Store aliquots
/ Application / \ Storage \

In Vitro Dilution In Vivo Formulation Stock Solution SGC2085 Powder
(Cell Culture Medium) (e.g., DMSO/Corn Oil) (-80°C for up to 2 years) (-20°C for up to 4 years)

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of SGC2085.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b10771654?utm_src=pdf-body-img
https://www.benchchem.com/product/b10771654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SGC2085 Safety Protocol
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Click to download full resolution via product page

Caption: Recommended safety protocols for handling SGC2085.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SGC2085: Comprehensive Handling and Storage
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771654#sgc2085-handling-and-storage-
instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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